Cas no 2228464-18-2 (1-(2-chloro-6-nitrophenyl)-2,2-difluoroethan-1-one)

• Product Name: 1-(2-chloro-6-nitrophenyl)-2,2-difluoroethan-1-one
• CAS No: 2228464-18-2
• MF: C₈H₄ClF₂NO₃
• MW: 235.572068214417
• CID: 6149993
• PubChem ID: 165838603
• Update Time: 2025-05-20

1-(2-chloro-6-nitrophenyl)-2,2-difluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-6-nitrophenyl)-2,2-difluoroethan-1-one
• 2228464-18-2
• EN300-1939637

• Inchi： 1S/C8H4ClF2NO3/c9-4-2-1-3-5(12(14)15)6(4)7(13)8(10)11/h1-3,8H
• InChI Key： ZGCVMRXRESNXMF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(C(F)F)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 234.9847770g/mol
• Monoisotopic Mass: 234.9847770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 62.9Ų

Additional information on 1-(2-chloro-6-nitrophenyl)-2,2-difluoroethan-1-one

Comprehensive Overview of 1-(2-Chloro-6-Nitrophenyl)-2,2-Difluoroethan-1-One (CAS No. 2228464-18-2)

1-(2-Chloro-6-nitrophenyl)-2,2-difluoroethan-1-one (CAS 2228464-18-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This difluorinated ketone derivative features a nitro-substituted phenyl ring, which contributes to its reactivity and potential applications in drug intermediate synthesis. Researchers are particularly interested in its role as a building block for designing novel bioactive molecules, especially in the context of targeted therapies and sustainable chemistry.

The compound's electron-withdrawing groups (chloro and nitro substituents) enhance its utility in nucleophilic substitution reactions, a topic frequently searched in academic databases. Recent trends in green chemistry have also sparked discussions about optimizing its synthesis to reduce environmental impact—a key concern for modern laboratories. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to characterize this compound, addressing another frequent query among chemists regarding purity validation methods.

In material science, CAS 2228464-18-2 has been explored for its potential in photoactive materials, aligning with the growing demand for light-sensitive compounds in optoelectronics. Its stability under various pH conditions makes it a candidate for catalysis research, another trending topic in AI-driven molecular design platforms. Notably, the compound's structure-activity relationship (SAR) is often compared to similar halogenated aromatic ketones in patent literature.

From a commercial perspective, suppliers highlight its use in high-value specialty chemicals, with purity grades ranging from 95% to 99%. This addresses a common marketplace question about technical vs. analytical grade differences. Storage recommendations typically emphasize protection from UV degradation, reflecting user searches about compound stability best practices. Regulatory databases confirm its compliance with major REACH and DSL frameworks, a critical point for international procurement teams.

Ongoing studies investigate the compound's role in bioconjugation techniques—a hot topic in antibody-drug conjugate (ADC) development. Its difluoroacetyl moiety offers distinct advantages in protease resistance, a property frequently queried in peptide engineering forums. Computational chemists also model its molecular orbitals to predict reactivity, tapping into the AI-assisted drug discovery trend.

For synthetic chemists, the ortho-substitution effects of the chloro and nitro groups present intriguing steric challenges—a subject of numerous mechanistic studies. The compound's melting point (often requested in technical inquiries) falls between 98-102°C, while its solubility profile shows preferential dissolution in polar aprotic solvents like DMSO. These physicochemical properties are crucial for process scale-up considerations.

Emerging applications include its use as a fluorescence quencher in molecular probes, coinciding with increased interest in diagnostic imaging agents. Patent analysis reveals its incorporation in crop protection formulations, responding to agricultural sector demands for next-generation pesticides. Environmental fate studies—another trending search topic—examine its biodegradation pathways under OECD guidelines.

In conclusion, 1-(2-chloro-6-nitrophenyl)-2,2-difluoroethan-1-one represents a versatile scaffold bridging multiple scientific disciplines. Its CAS 2228464-18-2 identifier serves as a gateway to extensive research on halogen-nitrogen synergism in organic synthesis. As computational prediction tools advance, this compound's relevance in rational molecular design continues to expand, offering answers to many contemporary research questions.